Cas no 1481567-35-4 (1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product name: 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1481567-35-4
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 5914972
• PubChem ID: 66214213

1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-(3-fluoro-4-methoxyphenyl)triazole-4-carbaldehyde
• F2157-0852
• 1481567-35-4
• AKOS015557654
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(3-fluoro-4-methoxyphenyl)-

• Inchi： 1S/C10H8FN3O2/c1-16-10-3-2-8(4-9(10)11)14-5-7(6-15)12-13-14/h2-6H,1H3
• InChI Key： TUEWAAVYWNDUID-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(F)=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 221.06005467g/mol
• Monoisotopic Mass: 221.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 403.2±55.0 °C(Predicted)
• pka: -1.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(3-Fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1481567-35-4)

1-(3-Fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 1481567-35-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug discovery.

The structure of 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde features a 1,2,3-triazole ring fused to a substituted phenyl group. The presence of a fluoro and methoxy substituent on the phenyl ring imparts unique chemical and biological properties to this molecule. These functional groups play a crucial role in modulating the compound's reactivity and interaction with biological targets.

Recent studies have highlighted the potential of 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The triazole moiety is known for its ability to interact with specific protein targets involved in inflammatory pathways and cancer cell proliferation.

In addition to its biological activities, 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde has been explored as a building block in the synthesis of more complex molecules. The aldehyde functionality at the 4-position of the triazole ring provides a reactive site for further chemical modifications. This makes it an attractive intermediate for the development of novel drugs and bioactive compounds.

The synthesis of 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde can be achieved through various methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing 1,2,3-triazoles. This reaction is part of the broader class of click chemistry reactions and is known for its high yield and selectivity.

The physical properties of 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde have also been well-characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions.

In terms of safety and handling, it is important to note that while 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to minimize exposure risks.

The potential applications of 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde extend beyond its direct biological activities. It can serve as a valuable tool in chemical biology studies to probe specific biological processes and pathways. For example, researchers have used this compound to investigate the role of certain enzymes in cellular signaling cascades.

In conclusion, 1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1481567-35-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems.